4-chloro-1H,1aH,6H,6aH-cyclopropa[a]inden-1-amine hydrochloride

• IUPAC Name: 4-chloro-1,1a,6,6a-tetrahydrocyclopropa[a]inden-1-amine;hydrochloride
• InChI: InChI=1S/C10H10ClN.ClH/c11-6-1-2-7-5(3-6)4-8-9(7)10(8)12;/h1-3,8-10H,4,12H2;1H
• InChI Key: GLBVOBZZNJNVEP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2N)C3=C1C=C(C=C3)Cl.Cl
• Molecular Formula: C10H11Cl2N
• Molecular Weight: 216.10 g/mol
• CAS No.: 2044714-16-9

Description

4-chloro-1H,1aH,6H,6aH-cyclopropa[a]inden-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H11Cl2N and its molecular weight is 216.11. The purity is usually 95%.
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Scientific Research Applications

Photophysical Studies and Synthesis

• Photophysical Characterization and Stability : A study focusing on the synthesis and photophysical characterization of benzo[a]phenoxazinium chlorides, including derivatives with chlorinated terminals, revealed the influence of different terminals on acid-base equilibrium and photostability. These compounds showed resistance to photobleaching, suggesting their potential in biological imaging applications (Raju et al., 2016).

Chemical Transformations and Reactions

• Nitrosation Reactions : Research into the reaction of N-cyclopropyl-N-alkylanilines with nitrous acid demonstrated specific cleavage of the cyclopropyl group, supporting a mechanism involving the formation of an amine radical cation. This work contributes to understanding the chemistry of cyclopropyl-containing amines and their transformations (Loeppky & Elomari, 2000).

Structural and Mechanistic Insights

• Cyclopropane Formation : The stereochemistry of cyclopropane formation involving group IV organometallic complexes was investigated, providing insights into the mechanisms underlying the synthesis of cyclopropane derivatives. This research could inform the development of novel synthetic pathways for cyclopropyl-containing compounds (Casey & Strotman, 2004).

Material Science Applications

• Photophysical Properties of Platinum(II) Acetylide Complexes : A study on the structure, electrochemistry, and photophysics of cyclometalated platinum(II) acetylide complexes provides foundational knowledge that could be applied to the development of materials with specific photophysical properties. The research highlights the potential for creating advanced materials for optical and electronic applications (Schneider et al., 2009).